Cas no 1881229-51-1 (4-(chloromethyl)-5-ethyl-1H-pyrazole)

4-(Chloromethyl)-5-ethyl-1H-pyrazole is a versatile pyrazole derivative with a reactive chloromethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the development of more complex heterocyclic compounds. The ethyl substituent enhances its lipophilicity, which can be advantageous in drug design for improved bioavailability. This compound is particularly useful in medicinal chemistry for the synthesis of biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its stability under standard handling conditions ensures reliable performance in multistep synthetic routes. Proper storage in a cool, dry environment is recommended to maintain its reactivity and shelf life.
4-(chloromethyl)-5-ethyl-1H-pyrazole structure
1881229-51-1 structure
Product Name:4-(chloromethyl)-5-ethyl-1H-pyrazole
CAS No:1881229-51-1
MF:C6H9ClN2
MW:144.602060079575
CID:5720221
PubChem ID:66437043
Update Time:2025-06-15

4-(chloromethyl)-5-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-3-ethyl-1H-pyrazole
    • 1881229-51-1
    • F2198-3912
    • EN300-1132219
    • F2198-2640
    • SCHEMBL17494000
    • AKOS026723059
    • AKOS015782265
    • 4-(chloromethyl)-5-ethyl-1H-pyrazole
    • Inchi: 1S/C6H9ClN2/c1-2-6-5(3-7)4-8-9-6/h4H,2-3H2,1H3,(H,8,9)
    • InChI Key: HSQMRFHDCHGSNZ-UHFFFAOYSA-N
    • SMILES: ClCC1C=NNC=1CC

Computed Properties

  • Exact Mass: 144.0454260g/mol
  • Monoisotopic Mass: 144.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 28.7Ų

4-(chloromethyl)-5-ethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C244991-100mg
4-(chloromethyl)-5-ethyl-1h-pyrazole
1881229-51-1
100mg
$ 135.00 2022-04-01
TRC
C244991-500mg
4-(chloromethyl)-5-ethyl-1h-pyrazole
1881229-51-1
500mg
$ 475.00 2022-04-01
TRC
C244991-1g
4-(chloromethyl)-5-ethyl-1h-pyrazole
1881229-51-1
1g
$ 750.00 2022-04-01
Life Chemicals
F2198-3912-0.25g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
0.25g
$513.0 2023-09-06
Life Chemicals
F2198-3912-0.5g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
0.5g
$541.0 2023-09-06
Life Chemicals
F2198-3912-1g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
1g
$570.0 2023-09-06
Life Chemicals
F2198-3912-2.5g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
2.5g
$1140.0 2023-09-06
Life Chemicals
F2198-3912-5g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
5g
$1710.0 2023-09-06
Life Chemicals
F2198-3912-10g
4-(chloromethyl)-3-ethyl-1H-pyrazole
1881229-51-1 95%+
10g
$2394.0 2023-09-06
Life Chemicals
F2198-2640-0.25g
4-(chloromethyl)-5-ethyl-1H-pyrazole
1881229-51-1 95%+
0.25g
$513.0 2023-09-06

Additional information on 4-(chloromethyl)-5-ethyl-1H-pyrazole

Introduction to 4-(chloromethyl)-5-ethyl-1H-pyrazole (CAS No. 1881229-51-1)

4-(chloromethyl)-5-ethyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 1881229-51-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of both a chloromethyl group and an ethyl substituent on the pyrazole ring imparts unique reactivity and functionalization potential, making it a valuable intermediate in synthetic chemistry and drug development.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which contributes to its stability and electronic properties. The chloromethyl group (–CH₂Cl) at the 4-position introduces a reactive site for nucleophilic substitution reactions, enabling the formation of various functional derivatives. Meanwhile, the ethyl group (–CH₂CH₃) at the 5-position provides steric and electronic modulation, influencing the compound's overall reactivity and biological interactions. These structural features make 4-(chloromethyl)-5-ethyl-1H-pyrazole a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The 4-(chloromethyl)-5-ethyl-1H-pyrazole molecule, with its unique substitution pattern, has been investigated for its potential in these areas. Researchers have leveraged its reactive chloromethyl group to introduce diverse pharmacophores, leading to the development of novel drug candidates.

One of the most compelling aspects of 4-(chloromethyl)-5-ethyl-1H-pyrazole is its role as a building block in synthetic chemistry. The chloromethyl functionality allows for facile coupling with amines, alcohols, and other nucleophiles, facilitating the construction of more complex molecules. This reactivity has been exploited in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The ethyl substituent at the 5-position further enhances synthetic flexibility by providing a handle for additional modifications.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Pyrazoles, in particular, have been extensively studied due to their ability to modulate biological pathways effectively. For instance, derivatives of 4-(chloromethyl)-5-ethyl-1H-pyrazole have shown promise in inhibiting enzymes involved in cancer progression. By tuning the substitution pattern on the pyrazole ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds, making them more suitable for clinical applications.

The chemical synthesis of 4-(chloromethyl)-5-ethyl-1H-pyrazole typically involves multi-step reactions starting from commercially available precursors such as ethyl acetoacetate or methyl acetoacetate. The introduction of the chloromethyl group can be achieved through chlorination reactions or via condensation with formaldehyde derivatives followed by chlorination. The ethyl substituent is often introduced during earlier stages of synthesis to ensure regioselectivity and minimize side reactions. These synthetic strategies have been optimized over time to improve yield and purity, making large-scale production feasible.

In addition to its pharmaceutical applications, 4-(chloromethyl)-5-ethyl-1H-pyrazole has found utility in materials science and agrochemical research. Its ability to participate in cross-coupling reactions makes it a valuable intermediate in polymer synthesis and surface modification techniques. Furthermore, pyrazole derivatives are being explored as potential candidates for crop protection agents due to their bioactivity against pests and pathogens.

The safety profile of 4-(chloromethyl)-5-ethyl-1H-pyrazole is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should be taken to avoid exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound. Additionally, adequate ventilation should be ensured to prevent inhalation of any dust or vapors.

Future research directions for 4-(chloromethyl)-5-ethnic-H-pyrazole include exploring its potential in targeted drug delivery systems and combination therapies. By incorporating this compound into nanocarriers or prodrugs, researchers aim to enhance its bioavailability and therapeutic efficacy. Furthermore, combination studies with other bioactive molecules may reveal synergistic effects that could lead to more effective treatments for complex diseases.

The versatility of 4-(chloromethyl)-5-ethnic-H-pyrazole as a chemical scaffold underscores its importance in modern drug discovery and chemical innovation. Its unique structural features provide opportunities for designing novel compounds with tailored biological activities. As research continues to uncover new applications for this molecule, it is likely that its role in pharmaceutical development will expand further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.